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Compound of Interest

Compound Name: PF-04822163

Cat. No.: B12377038 Get Quote

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the binding characteristics of PF-
04822163, a potent and selective inhibitor of Phosphodiesterase 1 (PDE1), across different

species. The information presented herein is intended to assist researchers, scientists, and

drug development professionals in evaluating the cross-species translatability of preclinical

findings and in designing future studies. We present available binding affinity data, detail

relevant experimental protocols, and visualize key pathways and workflows to facilitate a

deeper understanding of PF-04822163's interaction with its target.

Executive Summary
PF-04822163 is a selective inhibitor of the PDE1 enzyme family, which plays a crucial role in

cyclic nucleotide signaling. Understanding the species-specific binding affinity of this compound

is paramount for the accurate interpretation of preclinical data and the prediction of its

pharmacological effects in humans. This guide consolidates the available data on the binding

potency of PF-04822163 and compares it with other known PDE1 inhibitors, Vinpocetine and

ITI-214 (Lenrispodun). While comprehensive species-specific binding data remains limited in

the public domain, this guide synthesizes the currently available information to highlight

potential differences and guide further investigation.
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Data Presentation: Comparative Binding Affinities of
PDE1 Inhibitors
The following table summarizes the available in vitro inhibition data (IC50 and Ki values) for

PF-04822163 and comparator compounds against PDE1 isoforms from various species. It is

important to note that direct comparative studies across multiple species are not always

available, and the data presented is compiled from different sources.

Compound Target Species IC50 (nM) Ki (pM) Reference

PF-04822163 PDE1A Human 2.0 - [1]

PDE1B Human 2.4 - [1][2]

PDE1C Human 7.0 - [1]

ITI-214

(Lenrispodun)
PDE1A Human - 33 [3]

PDE1

(Broad)
Human

Picomolar

range
- [4]

Vinpocetine PDE1A Not Specified
~8,000-

20,000
- [5]

PDE1B Not Specified
~8,000-

20,000
- [5]

PDE1C Not Specified
~40,000-

50,000
- [5]

Note: IC50 and Ki values are measures of inhibitor potency. A lower value indicates a more

potent inhibitor. Dashes indicate data not available from the cited sources.

Signaling Pathway and Experimental Workflow
Visualization
To provide a clearer understanding of the biological context and experimental procedures, the

following diagrams have been generated using Graphviz.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12377038?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11541501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11541501/
https://file.medchemexpress.com/batch_PDF/HY-120741/PF-04822163-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11541501/
https://pubmed.ncbi.nlm.nih.gov/27342643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8815087/
https://www.scientificarchives.com/article/updates-of-recent-vinpocetine-research-in-treating-cardiovascular-diseases
https://www.scientificarchives.com/article/updates-of-recent-vinpocetine-research-in-treating-cardiovascular-diseases
https://www.scientificarchives.com/article/updates-of-recent-vinpocetine-research-in-treating-cardiovascular-diseases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Activation PDE1 Regulation

Downstream Signaling

Ca²⁺ Influx Calmodulin
binds

Ca²⁺/Calmodulin
Complex PDE1 (inactive)activates PDE1 (active)

cAMPhydrolyzes

cGMP

hydrolyzes

5'-AMP

PKA
activates

5'-GMP

PKGactivates

Downstream
Effectors

PF-04822163 inhibits

Click to download full resolution via product page

Caption: PDE1 Signaling Pathway and Inhibition by PF-04822163.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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